Heminthosporic acid
Overview
Description
Heminthosporic acid is a natural product found in Bipolaris and Drechslera with data available.
Scientific Research Applications
1. Drug and Protein Transport in Hydrogels
Heminthosporic acid has been explored in the context of drug and protein transport through hydrogels. Ende and Peppas (1997) studied the transport of various solutes through poly(acrylic acid) hydrogels, which may include compounds like heminthosporic acid. They found that solute diffusion and release were significantly influenced by the hydrogel's mesh size and solute-polymer interactions, highlighting the potential for controlled drug release systems (Ende & Peppas, 1997).
2. Prodrug in Photodynamic Therapy
Heminthosporic acid, as part of aminolevulinic acid (ALA), plays a role in photodynamic therapy (PDT), particularly in cancer treatment. ALA is metabolized into protoporphyrin IX, a precursor to heme, and accumulates in cells when externally administered. This pathway has been exploited in PDT, making ALA a successful prodrug in cancer treatment, as discussed by Wachowska et al. (2011) and Yang et al. (2015) (Wachowska et al., 2011) (Yang et al., 2015).
3. Hematopoietic Stem Cell Transplantation
Research by Mantel et al. (2015) has demonstrated the importance of mitigating oxygen shock in enhancing the efficacy of hematopoietic stem cell transplantation. Their findings suggest potential applications for heminthosporic acid in managing oxygen-related stresses in such transplants (Mantel et al., 2015).
4. Heme Biosynthesis and Enzyme Function
The role of heminthosporic acid in heme enzyme structure and function has been a topic of interest. Poulos (2014) discusses the widespread use of metalloporphyrins like heme in biological processes, indicating the potential significance of heminthosporic acid in various enzymatic and cellular functions (Poulos, 2014).
5. Drug Delivery in Cancer Treatment
The application of heminthosporic acid in electroporation for cancer treatment has been explored by Hui (2002). This research highlights the potential of using electroporation to deliver anticancer drugs and vaccines, potentially including heminthosporic acid derivatives, across the skin for effective cancer treatment (Hui, 2002).
properties
CAS RN |
1619-32-5 |
|---|---|
Product Name |
Heminthosporic acid |
Molecular Formula |
C15H24O3 |
Molecular Weight |
252.35 g/mol |
IUPAC Name |
8-(hydroxymethyl)-1,7-dimethyl-4-propan-2-ylbicyclo[3.2.1]oct-6-ene-6-carboxylic acid |
InChI |
InChI=1S/C15H24O3/c1-8(2)10-5-6-15(4)9(3)12(14(17)18)13(10)11(15)7-16/h8,10-11,13,16H,5-7H2,1-4H3,(H,17,18) |
InChI Key |
RBCVCNVBAWEHLS-UHFFFAOYSA-N |
SMILES |
CC1=C(C2C(CCC1(C2CO)C)C(C)C)C(=O)O |
Canonical SMILES |
CC1=C(C2C(CCC1(C2CO)C)C(C)C)C(=O)O |
synonyms |
helminthosporic acid |
Origin of Product |
United States |
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